Cas no 785815-33-0 (1H-Indole, 2-(4-methylphenyl)-3-(phenylmethyl)-)

• Product Name: 1H-Indole, 2-(4-methylphenyl)-3-(phenylmethyl)-
• CAS No: 785815-33-0
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 530461
• PubChem ID: 12129744
• Update Time: 2025-04-19

1H-Indole, 2-(4-methylphenyl)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(4-methylphenyl)-3-(phenylmethyl)-
• 3-benzyl-2-(4-methylphenyl)-1H-indole
• DTXSID20478161
• 785815-33-0

• Inchi： 1S/C22H19N/c1-16-11-13-18(14-12-16)22-20(15-17-7-3-2-4-8-17)19-9-5-6-10-21(19)23-22/h2-14,23H,15H2,1H3
• InChI Key： LDBSRJYPAOPMBL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CC2C=CC=CC=2)=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 297.151749610g/mol
• Monoisotopic Mass: 297.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 15.8Ų